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Compound of Interest

Compound Name: IMP-1710

Cat. No.: B3025724 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of the investigational compound IMP-1710 is paramount. This guide

provides a comprehensive, step-by-step operational plan for its proper disposal, adhering to

general best practices for hazardous laboratory chemicals.

IMP-1710 is a potent and selective covalent inhibitor of the deubiquitylating enzyme UCHL1,

with an IC50 value of 38 nM.[1] It is utilized in research, particularly in studies related to

idiopathic pulmonary fibrosis.[1] As an investigational drug and a bioactive small molecule,

IMP-1710 and its contaminated materials must be treated as hazardous chemical waste. The

absence of a specific Safety Data Sheet (SDS) necessitates a cautious approach, following

established protocols for investigational compounds and hazardous materials.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure all personnel are equipped with appropriate

Personal Protective Equipment (PPE), including but not limited to:

Safety goggles

Chemical-resistant gloves

Lab coat
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All handling of IMP-1710, both in its pure form and in solution, should be conducted within a

certified chemical fume hood to prevent inhalation of any powders or aerosols.

Step-by-Step Disposal Protocol
This protocol is based on general guidelines for the disposal of hazardous laboratory waste

and investigational drugs.[2][3][4][5][6] Always consult with your institution's Environmental

Health and Safety (EHS) department for specific requirements.[2][5]

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with IMP-1710, including unused compound,

contaminated gloves, weigh boats, and pipette tips, in a dedicated, clearly labeled

hazardous waste container.[3][7]

The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, tight-fitting lid.[2][7]

Liquid Waste:

Collect all liquid waste containing IMP-1710, such as unused stock solutions, cell culture

media, and the first rinse of emptied containers, in a separate, compatible, and leak-proof

hazardous waste container.[3][4]

Do not mix incompatible waste streams. For instance, halogenated and non-halogenated

solvent wastes should be collected separately.[4][5]

Never dispose of liquid waste containing IMP-1710 down the drain.[3][6]

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with IMP-1710 must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Labeling of Waste Containers:
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All hazardous waste containers must be clearly labeled with a "Hazardous Waste" tag or

label provided by your institution's EHS department.[2][6]

The label must include the following information:

The full chemical name: "(2S)-2-[[4-(5-ethynyl-1H-pyrrolo[2,3-b]pyridin-3-yl)-2,3-dihydro-

1H-indol-1-yl]carbonyl]-1-pyrrolidinecarbonitrile" or "IMP-1710".[8]

The concentration and composition of the waste.

The date the waste was first added to the container (accumulation start date).

The name and contact information of the Principal Investigator or responsible researcher.

[2]

The laboratory location (building and room number).[2]

3. Storage of Hazardous Waste:

Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory.[2][7]

The SAA should be in a secondary containment bin to prevent the spread of any potential

leaks.[3][5]

Ensure waste containers are kept closed at all times, except when adding waste.[3][6][7]

Segregate incompatible waste types within the SAA. For example, store acids and bases

separately.[5][7]

4. Disposal of Empty Containers:

An empty container that held IMP-1710 must be managed as hazardous waste.[4]

The first rinse of the container with a suitable solvent (e.g., ethanol, chloroform) must be

collected and disposed of as hazardous liquid waste.[3]
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After the initial rinse, some institutional guidelines may allow for triple rinsing with a solvent,

with all rinsate collected as hazardous waste, before the container can be disposed of as

regular trash after defacing the label.[4][6] However, it is critical to confirm this procedure

with your local EHS office.

5. Arranging for Waste Pickup:

Once a waste container is full or has been in storage for a designated period (often not to

exceed one year for partially filled containers), arrange for its collection by your institution's

EHS department.[7]

Follow your institution's specific procedures for requesting a hazardous waste pickup, which

may involve submitting an online form or contacting the EHS office directly.[2]

Quantitative Data Summary
Property Value Source

Molecular Formula C₂₃H₁₉N₅O [8]

Molecular Weight 381.4 g/mol [8]

IC50 (UCHL1) 38 nM [1]

Solubility in DMSO 20 mg/mL (52.43 mM) TargetMol

Solubility in Ethanol 4.5 mg/mL (11.8 mM) TargetMol

Solubility in Chloroform 9 mg/mL (23.6 mM) TargetMol

Storage (Powder) -20°C for 3 years TargetMol

Storage (In solvent) -80°C for 1 year TargetMol

Note: Sonication is recommended for dissolving IMP-1710 in the listed solvents.

Experimental Protocols Referenced
The disposal procedures outlined above are based on standard protocols for managing

hazardous chemical waste in a laboratory setting. Specific experimental protocols for the use of

IMP-1710, such as in cell-based assays, can be found in the primary literature.[8]
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Logical Workflow for IMP-1710 Disposal

Start: IMP-1710 Waste Generation

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate Waste by Type

Solid Waste
(e.g., contaminated gloves, tubes)

Liquid Waste
(e.g., solutions, rinsate)

Sharps Waste
(e.g., contaminated needles)

Collect in Labeled
Hazardous Waste Container

Collect in Labeled
Hazardous Liquid Waste Container

Collect in Designated
Sharps Container

Store in Designated Satellite
Accumulation Area (SAA)

with Secondary Containment

Request Waste Pickup
from EHS

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of IMP-1710 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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